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Compound of Interest

Compound Name:
5-Acetylthiophene-2-carboxylic

acid

Cat. No.: B121105 Get Quote

An In-depth Technical Guide to 5-Acetylthiophene-2-carboxylic acid (CAS: 4066-41-5)

Overview
5-Acetylthiophene-2-carboxylic acid, also known as 5-Acetyl-2-thenoic acid, is a

disubstituted thiophene derivative.[1][2] It serves as a crucial building block and intermediate in

organic synthesis.[3] Its unique chemical structure, featuring both a carboxylic acid and a

ketone functional group on a thiophene ring, makes it a versatile reagent for creating more

complex molecules.[3] This compound is particularly valuable in the development of

pharmaceuticals, agrochemicals, and advanced materials.[3][4] This guide provides a

comprehensive overview of its properties, synthesis, applications, and analytical

characterization for researchers and professionals in drug development.

Physicochemical Properties
5-Acetylthiophene-2-carboxylic acid is typically an off-white to light yellow crystalline powder

at room temperature.[3][4][5] It is stable under normal storage conditions, though it should be

stored in a cool, dry place away from direct sunlight and moisture.[4][6]
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Property Value Source(s)

CAS Number 4066-41-5 [1][2][3]

Molecular Formula C₇H₆O₃S [3][4][7][8]

Molecular Weight 170.19 g/mol [3][6][7]

Appearance
Off-white to pale yellow

crystalline powder
[3][4]

Melting Point

138 - 213 °C (Varies

significantly by source and

purity)

[1][3][4]

209.0 to 213.0 °C [1]

208-212 °C [3]

163-167 °C [4]

138 - 142 °C [4]

Solubility Poorly soluble in water. [4][6]

Soluble in organic solvents

such as dichloromethane,

chloroform, ethanol, and

acetone.

[4][5][6][9]

Purity Typically ≥98% (HPLC/GC) [1][3][4]

IUPAC Name
5-acetylthiophene-2-carboxylic

acid
[7]

SMILES CC(=O)C1=CC=C(S1)C(=O)O [7][10]

Synthesis Protocols
Several methods have been established for the synthesis of 5-Acetylthiophene-2-carboxylic
acid. The choice of method may depend on the available starting materials and desired scale.

Method 1: Oxidation of 5-Acetyl-2-thienylacetic acid
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This method involves the selective oxidation of the methylene group in 5-acetyl-2-thienylacetic

acid. It is noted for producing high yields and is useful as a pathway to creating intermediates

for therapeutic agents.[11]

Experimental Protocol:

Preparation of Oxidizing Agent: Add chromic anhydride (CrO₃) portionwise to cooled

pyridine (0–5 °C). An orange complex will precipitate.[11]

Reaction: Add 5-acetyl-2-thienylacetic acid to the chromic anhydride-pyridine complex.[11]

Incubation: Stir the reaction mixture at room temperature overnight.[11]

Work-up: Acidify the mixture with concentrated hydrochloric acid and extract the product

with ether.[11]

Purification: Wash the ether layer with water, dry it, and evaporate the solvent. The crude

product can be further purified by recrystallization from water to yield 5-Acetylthiophene-
2-carboxylic acid.[11]

Method 2: Synthesis from Thiophene
A common laboratory-scale synthesis involves a two-step process starting from thiophene.[5]

[12]

Experimental Protocol:

Acetylation: React thiophene with acetyl chloride in an acetylation reaction (e.g., Friedel-

Crafts acylation) to introduce the acetyl group, forming 5-acetylthiophene.[5][12]

Oxidation: Oxidize the intermediate product, 5-acetylthiophene, to introduce the carboxylic

acid group at the 2-position. This step requires careful control of reaction conditions to

achieve the desired product.[5][12]

A generalized workflow for the synthesis and characterization of the compound is depicted

below.

Caption: General experimental workflow from synthesis to final product analysis.
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Applications in Research and Development
5-Acetylthiophene-2-carboxylic acid is a key intermediate in several industrial and research

fields.

Pharmaceutical Development: It serves as a fundamental building block in the synthesis of

various pharmaceuticals.[3] Its structure is incorporated into molecules designed as anti-

inflammatory and analgesic drugs.[3] It is also cited as a useful intermediate for producing

therapeutic agents for heart diseases.[11]

Organic Synthesis: The compound's dual functional groups allow it to participate in a wide

range of chemical reactions, such as acylation and condensation, making it a valuable

precursor for complex organic molecules.[3]

Agrochemicals and Fine Chemicals: It is used in the production of agrochemicals and other

fine chemicals, including unique fragrances and stable, brightly colored pigments.[3][4]

Materials Science: The molecule can be integrated into polymer structures through chemical

modification to impart novel properties to materials.[4][5]

The logical relationship of its applications is illustrated in the diagram below.
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Caption: Core application pathways for 5-Acetylthiophene-2-carboxylic acid.

Analytical Characterization
Standard analytical techniques are used to confirm the structure and assess the purity of 5-
Acetylthiophene-2-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the chemical structure, ensuring the correct placement of the acetyl and carboxylic

acid groups on the thiophene ring.

Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the characteristic

functional groups present in the molecule, such as the carbonyl (C=O) stretches from the

ketone and carboxylic acid, and the O-H stretch of the carboxylic acid.[7]
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High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for

determining the purity of the compound, often reported to be above 98%.[3]

Mass Spectrometry (MS): Techniques like GC-MS can be used to determine the molecular

weight and fragmentation pattern, further confirming the compound's identity.[7]

Safety and Handling
According to GHS classifications, 5-Acetylthiophene-2-carboxylic acid is considered an

irritant.

Hazards: Causes skin irritation (H315) and serious eye irritation (H319).[7] It may also cause

respiratory irritation (H335).[7]

Precautions: Standard laboratory safety protocols should be followed. This includes working

in a well-ventilated area, wearing appropriate personal protective equipment (PPE) such as

gloves, safety glasses, and a lab coat.[5] Avoid inhaling dust and prevent contact with skin

and eyes.[5] In case of contact, rinse the affected area immediately with plenty of water.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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